Procion orange MX-2R

Specification

• CAS No.: 73816-75-8
• Molecular Formula: C24H16Cl2N6O10S3
• Molecular Weight: 715.5 g/mol
• IUPAC Name: 2-[[6-[(4,6-dichloro-1,3,5-triazin-2-yl)-methylamino]-1-hydroxy-3-sulfonaphthalen-2-yl]diazenyl]naphthalene-1,5-disulfonic acid
• Standard InChI: InChI=1S/C24H16Cl2N6O10S3/c1-32(24-28-22(25)27-23(26)29-24)12-5-6-13-11(9-12)10-18(44(37,38)39)19(20(13)33)31-30-16-8-7-14-15(21(16)45(40,41)42)3-2-4-17(14)43(34,35)36/h2-10,33H,1H3,(H,34,35,36)(H,37,38,39)(H,40,41,42)
• Standard InChI Key: XBOVMYYXPJSURC-UHFFFAOYSA-N
• SMILES: CN(C1=CC2=CC(=C(C(=C2C=C1)O)N=NC3=C(C4=C(C=C3)C(=CC=C4)S(=O)(=O)O)S(=O)(=O)O)S(=O)(=O)O)C5=NC(=NC(=N5)Cl)Cl
• Canonical SMILES: CN(C1=CC2=CC(=C(C(=C2C=C1)O)N=NC3=C(C4=C(C=C3)C(=CC=C4)S(=O)(=O)O)S(=O)(=O)O)S(=O)(=O)O)C5=NC(=NC(=N5)Cl)Cl

Introduction

Chemical Identity and Structure

Procion Orange MX-2R belongs to the class of reactive dyes characterized by its monoazo structure. Chemically identified as C.I. Reactive Orange 4 with the Color Index number 18260, this compound has a molecular formula of C24H16Cl2N6O10S3 and a molecular weight of 715.5 g/mol. The full chemical name is 2-[[6-[(4,6-dichloro-1,3,5-triazin-2-yl)-methylamino]-1-hydroxy-3-sulfonaphthalen-2-yl]diazenyl]naphthalene-1,5-disulfonic acid, though it is also sometimes referred to as 1,5-Naphthalenedisulfonic acid, 2-[[6-[(4,6-dichloro-1,3,5-triazin-2-yl) methylamino]-1-hydroxy-3-sulfo-2-naphthalenyl]azo]-, trisodium salt (CAS 70616-90-9).

The structure of Procion Orange MX-2R is characterized by a 2,4-dichloro-1,3,5-triazine core with a multi-substituted napthalen-2-yldiazenyl substituent at the 6-position. This configuration classifies it as both a chloro-1,3,5-triazine and a monoazo compound, contributing to its chromophoric properties and reactivity with fibers.

Key Identifiers and Synonyms

The dye is recognized by several identifiers and synonyms in scientific and commercial contexts:

Property	Value
CAS Registry Numbers	73816-75-8, 70616-90-9
Color Index Name	Reactive Orange 4
Color Index Number	C.I. 18260
Common Names	Procion Orange MX-2R, Procion Orange MX2R
Chemical Classification	Monoazo dye, Chloro-1,3,5-triazine, Reactive dye
Molecular Formula	C24H16Cl2N6O10S3
Molecular Weight	715.527 g/mol

Physical and Chemical Properties

Procion Orange MX-2R exists as a concentrated powdered dye that produces exceptionally brilliant orange coloration when dissolved in water. As part of the Procion MX family of dyes, it belongs to a line of cold-water fiber reactive dyes that form covalent bonds with fiber molecules, creating permanent color that becomes part of the fiber rather than simply coating it.

The dye's reactive nature comes from the dichlorotriazine group, which can form covalent bonds with hydroxyl groups in cellulose fibers or amino groups in protein fibers. This reaction mechanism explains the dye's excellent washfastness and color retention properties after proper application.

Performance Property	Rating	Notes
Wash Fastness	5 (on a scale of 1-5)	Excellent resistance to washing
Light Fastness	3-5 (on a scale of 1-7)	Moderate resistance to fading in light
Dischargeability	Minor to Moderate	Ability to be discharged or modified by reducing agents

Applications and Uses

Procion Orange MX-2R, as part of the Procion MX dye family, has found widespread use in both commercial textile processing and artistic applications due to its versatility and performance characteristics.

Textile Dyeing Applications

The dye is particularly valued for its ability to create permanent, colorfast results on cellulosic fibers. It can be used for dyeing a wide range of natural materials including:

• Cotton

• Rayon

• Linen

• Silk

• Wool

• Paper

• Reeds

• Wood

Dyeing Techniques and Methods

Procion Orange MX-2R can be applied through various techniques, making it a versatile option for both industrial and artistic applications:

Application Method	Description	Suitable Materials
Immersion Dyeing	Full submersion of materials in dye bath	Cotton, linen, rayon
Tie-Dye	Creating patterns through binding and selective dyeing	Cotton t-shirts, fabrics
Batik	Wax-resist method creating designs	Cotton, silk
Ice Dyeing	Applying dye powder to ice-covered fabric	Natural fibers
Airbrush Application	Spray application for gradients and details	Fabrics, paper
Screen Printing	Applying dye through mesh screens	Textiles, paper
Hand Painting	Direct application with brushes	Fabrics, paper, wood
Spatter Painting	Flicking or spraying for textured effects	Various surfaces

One notable aspect of Procion MX dyes including Orange MX-2R is their coverage efficiency. A standard 2/3 oz (approximately 19g) jar of the dye powder can typically dye more than five yards of fabric or about nine t-shirts, making it economically efficient for both small-scale and larger projects.

Research Studies on Procion Orange MX-2R

Several scientific studies have investigated the properties and environmental implications of Procion Orange MX-2R, particularly focusing on treatment methods for dye-containing wastewaters.

Electrochemical Treatment Studies

Research conducted on the electrochemical oxidation and reduction of Procion Orange MX-2R has provided insights into potential methods for treating textile effluents containing this dye. In one study, synthetic solutions of hydrolyzed C.I. Reactive Orange 4 were subjected to electrochemical treatment under galvanostatic conditions using Na2SO4 as an electrolyte.

The experimental setup employed Ti/SnO2-Sb-Pt as the anode and stainless steel as the cathode. The research evaluated the influence of the electrochemical process and applied current density on dye degradation. Analysis of treated solutions using UV-visible and FTIR-ATR spectroscopy confirmed the presence of aromatic structures in solution when electro-reduction was carried out, while electro-oxidation successfully degraded the azo groups of the dye molecule.

This research has significant implications for developing efficient wastewater treatment technologies for textile effluents containing reactive dyes like Procion Orange MX-2R.

Parameter	Optimal Condition	Effect on Adsorption
pH	4.0	Maximum dye removal (98.51 mg/g)
Temperature	25°C (studied range)	Adsorption affected by temperature changes
Adsorbent Dose	Increasing from 0.5 to 4.0 g/L	Removal efficiency increased from 98.78% to 99.24%
Contact Time	20 minutes	Equilibrium reached
Agitation Rate	150 rpm	Consistent mixing

These findings suggest that similar adsorption methods could potentially be effective for Procion Orange MX-2R removal from wastewaters, though specific studies would be needed to confirm the optimal conditions for this particular dye.